Cas no 1823783-45-4 (methyl 2-(4-ethynyl-1H-pyrazol-1-yl)acetate)

Methyl 2-(4-ethynyl-1H-pyrazol-1-yl)acetate is a versatile heterocyclic compound featuring both pyrazole and ethynyl functional groups, making it a valuable intermediate in organic synthesis and pharmaceutical research. The ethynyl moiety enables click chemistry applications, facilitating efficient conjugation with azide-containing molecules. The ester group offers further derivatization potential, allowing for hydrolysis or transesterification reactions. Its pyrazole core is significant in medicinal chemistry due to its bioisosteric properties, often enhancing binding affinity in drug design. This compound is particularly useful in the development of targeted therapeutics, agrochemicals, and materials science applications. Its stability and reactivity profile make it a practical choice for researchers seeking modular building blocks in complex molecular architectures.

methyl 2-(4-ethynyl-1H-pyrazol-1-yl)acetate structure

1823783-45-4 structure

Product Name:methyl 2-(4-ethynyl-1H-pyrazol-1-yl)acetate

CAS No:1823783-45-4

MF:C₈H₈N₂O₂

MW:164.161321640015

MDL:MFCD29034326

CID:5191926

PubChem ID:119056314

Update Time:2026-03-05

methyl 2-(4-ethynyl-1H-pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

- methyl 2-(4-ethynyl-1H-pyrazol-1-yl)acetate
- 1H-Pyrazole-1-acetic acid, 4-ethynyl-, methyl ester
- MDL： MFCD29034326
- Inchi： 1S/C8H8N2O2/c1-3-7-4-9-10(5-7)6-8(11)12-2/h1,4-5H,6H2,2H3
- InChI Key： JJGWXYURDGCOKG-UHFFFAOYSA-N
- SMILES： N1(CC(OC)=O)C=C(C#C)C=N1

methyl 2-(4-ethynyl-1H-pyrazol-1-yl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB503029-100 mg	Methyl (4-ethynyl-1H-pyrazol-1-yl)acetate	1823783-45-4		100MG	€309.00	2022-03-01
abcr	AB503029-250 mg	Methyl (4-ethynyl-1H-pyrazol-1-yl)acetate	1823783-45-4		250MG	€409.30	2022-03-01
abcr	AB503029-500 mg	Methyl (4-ethynyl-1H-pyrazol-1-yl)acetate	1823783-45-4		500MG	€530.80	2022-03-01
abcr	AB503029-1 g	Methyl (4-ethynyl-1H-pyrazol-1-yl)acetate	1823783-45-4		1g	€708.50	2022-03-01
abcr	AB503029-250mg	Methyl (4-ethynyl-1H-pyrazol-1-yl)acetate; .	1823783-45-4		250mg	€428.50	2025-04-20
abcr	AB503029-1g	Methyl (4-ethynyl-1H-pyrazol-1-yl)acetate; .	1823783-45-4		1g	€794.50	2025-04-20
Enamine	EN300-233302-0.05g	methyl 2-(4-ethynyl-1H-pyrazol-1-yl)acetate	1823783-45-4	95%	0.05g	$119.0	2024-06-19
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Enamine	EN300-233302-0.25g	methyl 2-(4-ethynyl-1H-pyrazol-1-yl)acetate	1823783-45-4	95%	0.25g	$251.0	2024-06-19
Enamine	EN300-233302-0.5g	methyl 2-(4-ethynyl-1H-pyrazol-1-yl)acetate	1823783-45-4	95%	0.5g	$396.0	2024-06-19